Cas no 1361702-22-8 (Methyl 5-chloro-3-(3,4-dichlorophenyl)picolinate)

• Product Name: Methyl 5-chloro-3-(3,4-dichlorophenyl)picolinate
• CAS No: 1361702-22-8
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4799136
• Update Time: 2025-07-02

Methyl 5-chloro-3-(3,4-dichlorophenyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-3-(3,4-dichlorophenyl)picolinate

• Inchi： 1S/C13H8Cl3NO2/c1-19-13(18)12-9(5-8(14)6-17-12)7-2-3-10(15)11(16)4-7/h2-6H,1H3
• InChI Key： AKVKKGYROBRCJB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CC(=CN=C1C(=O)OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 4.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-chloro-3-(3,4-dichlorophenyl)picolinate

Comprehensive Overview of Methyl 5-chloro-3-(3,4-dichlorophenyl)picolinate (CAS No. 1361702-22-8)

Methyl 5-chloro-3-(3,4-dichlorophenyl)picolinate (CAS No. 1361702-22-8) is a specialized chemical compound widely recognized in the fields of agrochemical and pharmaceutical research. This compound belongs to the picolinate ester family, characterized by its unique structural features, including a chlorinated phenyl ring and a methyl ester group. Its molecular formula, C₁₃H₈Cl₃NO₂, highlights its potential for diverse applications, particularly in the development of novel crop protection agents and bioactive molecules.

The growing interest in Methyl 5-chloro-3-(3,4-dichlorophenyl)picolinate is driven by its role as a key intermediate in synthesizing advanced agrochemicals. Researchers are increasingly focusing on its structure-activity relationship (SAR) to optimize efficacy while minimizing environmental impact. With the rise of sustainable agriculture, this compound has gained attention for its potential in developing low-residue pesticides, aligning with global trends like the EU's Farm-to-Fork strategy and the demand for eco-friendly crop solutions.

In pharmaceutical research, CAS No. 1361702-22-8 is explored for its bioactive properties, particularly in modulating enzyme pathways. Recent studies suggest its derivatives may exhibit anti-inflammatory or antimicrobial activity, making it a candidate for drug discovery pipelines. The compound's heterocyclic core allows for versatile modifications, addressing current challenges such as antibiotic resistance—a top concern in healthcare forums and Google Scholar searches.

From a synthetic chemistry perspective, the preparation of Methyl 5-chloro-3-(3,4-dichlorophenyl)picolinate involves Pd-catalyzed cross-coupling and esterification techniques. These methods are frequently discussed in organic chemistry forums and patent literature, reflecting industry demand for scalable, high-yield processes. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for quality control, ensuring compliance with regulatory standards such as REACH and OECD guidelines.

The commercial significance of 1361702-22-8 is evident in its inclusion in catalogs of major chemical suppliers like Sigma-Aldrich and TCI. Market analysts note its rising procurement in Asia-Pacific regions, coinciding with increased R&D investments in precision agriculture and green chemistry. Users searching for "buy Methyl 5-chloro-3-(3,4-dichlorophenyl)picolinate" often seek technical specifications, including purity grades (e.g., >98%) and storage conditions (e.g., -20°C under inert gas).

Environmental and safety profiles of CAS 1361702-22-8 are rigorously evaluated. While not classified as hazardous under current GHS criteria, proper handling with PPE (e.g., nitrile gloves) is recommended. Its biodegradability and ecotoxicity data are subjects of ongoing research, addressing queries like "environmental impact of chlorinated picolinates"—a hot topic in ACS Sustainable Chemistry publications.

Future prospects for this compound include its integration into smart formulation technologies, such as nano-encapsulation for controlled release. Such innovations respond to frequent search terms like "next-gen agrochemical additives" and "enhanced bioavailability compounds." Collaborative studies between academia and industry continue to uncover new applications, solidifying Methyl 5-chloro-3-(3,4-dichlorophenyl)picolinate as a versatile building block in modern chemistry.